Cas no 55095-16-4 ((3-bromophenyl)-phenyl-methanamine)

• Product Name: (3-bromophenyl)-phenyl-methanamine
• CAS No: 55095-16-4
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD09738398
• CID: 1057085
• PubChem ID: 15685873
• Update Time: 2025-07-18

(3-bromophenyl)-phenyl-methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(phenyl)methanamine
• (3-bromophenyl)(phenyl)methylamine
• (3-bromophenyl)-phenylmethanamine
• alpha-(3-Bromophenyl)benzylamine
• 1-(3-bromophenyl)-1-phenylmethanamine
• 3-Brom-benzhydrylamin
• 3-bromo-benzhydrylamine
• AK146990
• SureCN4065942
• SCHEMBL4065942
• AKOS000145458
• SPJBOTWJLJIHLV-UHFFFAOYSA-N
• AS-32184
• ZB0184
• SY019405
• FT-0716685
• MFCD09738398
• CS-0156539
• A870281
• AKOS016048916
• AMY20434
• 55095-16-4
• (3-bromophenyl)-phenyl-methanamine
• DA-19022

• MDL： MFCD09738398
• Inchi： 1S/C13H12BrN/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13H,15H2
• InChI Key： SPJBOTWJLJIHLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 261.01531g/mol
• Monoisotopic Mass: 261.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (3-bromophenyl)-phenyl-methanamine

Introduction to (3-bromophenyl)-phenyl-methanamine (CAS No. 55095-16-4)

(3-bromophenyl)-phenyl-methanamine, also known by its CAS number 55095-16-4, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a bromine atom at the 3-position and a phenylmethyl group. The combination of these functional groups imparts distinct chemical properties that make it an important intermediate in various synthetic pathways.

The chemical formula of (3-bromophenyl)-phenyl-methanamine is C₁₃H₁₂BrN, and its molecular weight is approximately 250.14 g/mol. The compound is typically synthesized through the reaction of 3-bromobenzyl chloride with aniline in the presence of a base, such as potassium carbonate or sodium hydride. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, (3-bromophenyl)-phenyl-methanamine has gained attention due to its potential applications in the development of novel pharmaceuticals. One notable area of research involves its use as a building block for the synthesis of bioactive compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of (3-bromophenyl)-phenyl-methanamine-derived compounds that exhibited potent anti-inflammatory and analgesic activities. These findings suggest that (3-bromophenyl)-phenyl-methanamine could serve as a valuable starting material for the development of new drugs targeting inflammatory diseases and pain management.

Beyond pharmaceutical applications, (3-bromophenyl)-phenyl-methanamine has also been explored for its potential in materials science. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a precursor for the synthesis of advanced polymers with unique optical and electronic properties. The bromine substituent provides a reactive site for further functionalization, allowing for the creation of tailored materials with specific performance characteristics. These materials have potential applications in areas such as optoelectronics, sensors, and coatings.

The physical properties of (3-bromophenyl)-phenyl-methanamine are well-characterized and include its melting point (typically around 75-78°C) and boiling point (approximately 280°C at atmospheric pressure). The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle and process in various chemical reactions.

In terms of safety and handling, while (3-bromophenyl)-phenyl-methanamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is advisable to work under a fume hood to prevent inhalation of vapors.

The environmental impact of (3-bromophenyl)-phenyl-methanamine has also been studied to ensure its safe use in industrial processes. Research published in the Journal of Environmental Science and Health in 2020 indicated that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, it is important to follow local regulations and best practices for waste management to minimize any potential ecological impact.

In conclusion, (3-bromophenyl)-phenyl-methanamine (CAS No. 55095-16-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential intermediate for the development of novel compounds with diverse functionalities. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.